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CAS No.: 56283-32-0
Cat. No.: B15925787
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Trichoviridin is an isonitrile antibiotic produced by certain species of the fungus Trichoderma,
notably Trichoderma viride. It is recognized for its antifungal and antibiotic properties. This
technical guide provides a comprehensive overview of the available spectroscopic data for
Trichoviridin, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS)
data. The information is presented to be a valuable resource for researchers in natural product
chemistry, drug discovery, and related fields.

Spectroscopic Data of Trichoviridin

The definitive structural elucidation of Trichoviridin has established its molecular formula as
CsHoNOa.[1] Key spectroscopic data are summarized below.

Mass Spectrometry (MS) Data
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High-resolution mass spectrometry is a critical tool for determining the elemental composition
and exact mass of a compound. For Trichoviridin, the following mass spectral data has been

reported:
lon Species Calculated m/z
[M+H]* 184.06044
[M+Na]* 206.04238
[M+K]* 222.01632
[M+NHa]* 201.08698
[M-H]~ 182.04588

Table 1: High-resolution mass spectrometry data for Trichoviridin, indicating the calculated
mass-to-charge ratio (m/z) for various adducts.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

Detailed *H and 3C NMR data for Trichoviridin are not readily available in publicly accessible
databases. The structural elucidation of such natural products typically involves a combination
of one-dimensional (*H and *3C) and two-dimensional (e.g., COSY, HSQC, HMBC) NMR
experiments. While specific chemical shifts and coupling constants for Trichoviridin are not
cited in the available literature, the general regions for protons and carbons in similar organic
molecules can be inferred.

IH NMR: Proton NMR spectra would be expected to show signals corresponding to protons on
the cyclopentane ring, the ethyl group, and hydroxyl groups. The chemical shifts would be
influenced by the presence of the isonitrile and epoxide functionalities.

13C NMR: Carbon-13 NMR spectra would reveal eight distinct carbon signals. The isonitrile
carbon would appear in a characteristic downfield region. Carbons of the epoxide rings would
also have specific chemical shifts.

Experimental Protocols
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The isolation and spectroscopic analysis of Trichoviridin involves a series of standard natural
product chemistry techniques. While a specific detailed protocol for Trichoviridin is not
available, a general workflow can be constructed based on common practices for isolating
fungal metabolites.

Isolation and Purification of Trichoviridin

A general procedure for the isolation of metabolites from Trichoderma species is as follows:

o Culturing:Trichoderma viride is cultured in a suitable liquid or solid medium to promote the
production of secondary metabolites.

o Extraction: The fungal biomass and/or the culture broth are extracted with an organic solvent
(e.g., ethyl acetate, methanol) to obtain a crude extract.

o Fractionation: The crude extract is subjected to chromatographic techniques such as column
chromatography on silica gel or other stationary phases to separate it into fractions of
varying polarity.

 Purification: The fractions showing the desired biological activity or containing the target
compound are further purified using techniques like preparative thin-layer chromatography
(TLC) or high-performance liquid chromatography (HPLC) to yield pure Trichoviridin.

dot graph TD; A[Culturing of Trichoderma viride] --> B(Extraction with Organic Solvent); B -->
C{Crude Extract}; C --> D(Column Chromatography); D --> E{Fractions}; E --> F(HPLC
Purification); F --> G[Pure Trichoviridin];

end dot Caption: Generalized workflow for the isolation of Trichoviridin.

Spectroscopic Analysis

The purified Trichoviridin is then subjected to spectroscopic analysis for structure elucidation.

e Mass Spectrometry: High-resolution mass spectrometry (HRMS) is performed using
techniques like Electrospray lonization (ESI) or Matrix-Assisted Laser Desorption/lonization
(MALDI) coupled with a high-resolution analyzer (e.g., Time-of-Flight (TOF) or Orbitrap) to
determine the exact mass and molecular formula.
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* NMR Spectroscopy: *H and 3C NMR spectra are acquired on a high-field NMR
spectrometer. The sample is dissolved in a suitable deuterated solvent (e.g., CDCls, DMSO-
ds). 2D NMR experiments such as COSY, HSQC, and HMBC are then performed to establish
the connectivity of protons and carbons and to fully assign the structure.

dot graph TD; A[Pure Trichoviridin] --> B{Spectroscopic Analysis}; B --> C(Mass
Spectrometry); B --> D(NMR Spectroscopy); C --> E[Molecular Formula and Exact Mass]; D -->
F[1H and 13C NMR Spectra]; F --> G(2D NMR Experiments); G --> H[Structural Elucidation];

end dot Caption: Workflow for the spectroscopic analysis of Trichoviridin.

Signaling Pathways and Biological Activity

Trichoviridin exhibits notable antifungal activity. While the specific molecular targets and
signaling pathways affected by Trichoviridin are not extensively detailed in the available
literature, the general mechanisms of antifungal agents often involve the disruption of cell
membrane integrity, inhibition of cell wall synthesis, or interference with essential metabolic
pathways. For instance, many antifungal compounds target the ergosterol biosynthesis
pathway, which is crucial for fungal cell membrane structure and function.

Further research is required to elucidate the precise mechanism of action of Trichoviridin and
to identify the specific signaling cascades that are modulated by this potent natural product.

dot graph TD; A[Trichoviridin] --> B{Antifungal Activity}; B --> C(Disruption of Cell Membrane);
B --> D(Inhibition of Cell Wall Synthesis); B --> E(Interference with Metabolic Pathways); C -->
F[Ergosterol Biosynthesis Inhibition];

end dot Caption: Potential antifungal mechanisms of action for Trichoviridin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-depth Technical Guide to the Spectroscopic Data
of Trichoviridin]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15925787/docs#an-in-depth-technical-guide-to-the-
spectroscopic-data-of-trichoviridin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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